1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-amine
Overview
Description
Scientific Research Applications
Chemical Synthesis and Structural Analysis
1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-amine and its derivatives are utilized in the synthesis of various compounds, demonstrating versatility in chemical reactions. For instance, the compound and its related structures have been synthesized and characterized using techniques like NMR and IR spectroscopy, showcasing their structural complexity and potential applications in material science and chemistry (Almeida et al., 2022).
Antimicrobial Activities
Studies have been conducted on the antimicrobial properties of this compound derivatives. Though certain compounds did not exhibit significant activity at high concentrations against bacteria like Staphylococcus aureus and Escherichia coli, the exploration of these compounds in the context of antimicrobial activity remains a relevant field of research, indicating potential for future breakthroughs (Almeida et al., 2022).
Biological and Medicinal Chemistry
The core structure of 1,2,4-triazole, to which this compound is related, is significant in the realm of clinical drugs due to its diverse biological activities. Compounds with this structure have been used in drugs for various treatments, including antiviral, anticancer, and antidepressant medications, demonstrating the therapeutic potential of this chemical scaffold (Prasad et al., 2021).
Agricultural Chemistry
1,2,4-Triazole derivatives, closely related to this compound, have also been investigated for their plant-growth regulatory activities. Preliminary bioassays suggest that these compounds possess promising applications in agriculture, influencing the growth and development of plants (Qin et al., 2010).
Optical Materials and Photophysical Properties
The synthesis of 1,2,4-triazole derivatives has implications in the field of optical materials. For instance, fully substituted 1H-1,2,4-triazol-3-amines were synthesized through an environmentally friendly process, and their fluorescence and aggregation-induced emission properties were explored, indicating potential uses in medicinal chemistry and optical materials (Guo et al., 2021).
Crystallography and Material Sciences
The structural and coordination chemistry of 1,2,4-triazole derivatives is an area of interest in material sciences. For example, the synthesis of complex molecules involving 1,2,4-triazole cores and their structural analysis using X-ray crystallography reveal detailed insights into the molecular geometry and potential applications in designing new materials (Li et al., 2012).
Future Directions
The future directions for the study of “1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-amine” and similar compounds could involve further exploration of their synthesis, chemical reactions, and potential biological activities . The development of novel drugs and therapies using these compounds could also be a promising area of research .
properties
IUPAC Name |
2-methyl-5-propan-2-yl-1,2,4-triazol-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12N4/c1-4(2)5-8-6(7)10(3)9-5/h4H,1-3H3,(H2,7,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VCTVUJOTOJYMIS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=NN(C(=N1)N)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
140.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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